
Technical Whitepaper: 2-Chloro-3-fluoro-5-
methylpyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloro-3-fluoro-5-methylpyridine

CAS No.: 34552-15-3

Cat. No.: B1590449

Get Quote

Part 1: Executive Summary
In the landscape of modern medicinal chemistry and agrochemical development, 2-Chloro-3-
fluoro-5-methylpyridine (CAS 34552-15-3) serves as a "privileged scaffold." Its utility stems

from the strategic placement of halogen atoms on the pyridine ring, which allows for orthogonal

functionalization. The C2-chlorine atom provides a reactive handle for nucleophilic aromatic

substitution (

) and metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura), while the C3-fluorine atom
modulates the electronic environment, enhancing metabolic stability and lipophilicity—key
parameters in the optimization of kinase inhibitors and herbicides.

This guide details the synthesis, reactivity, and application of this core, providing researchers

with a self-validating roadmap for utilizing this intermediate in drug discovery workflows.

Part 2: Chemical Profile & Properties[1]
The unique electronic push-pull of the methyl group (electron-donating) and the fluoro/chloro

substituents (electron-withdrawing) creates a distinct reactivity profile.
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Property Data

Molecular Formula C₆H₅ClFN

Molecular Weight 145.56 g/mol

Appearance
White to off-white low-melting solid or colorless

liquid

Melting Point 28–30 °C

Boiling Point 92 °C @ 25 mmHg

Density ~1.3 g/mL

Solubility
Soluble in DCM, EtOAc, MeOH; sparingly

soluble in water

pKa (Calculated)
~ -0.5 (Pyridine nitrogen is less basic due to

F/Cl induction)

Storage Inert atmosphere, 2–8 °C (Hygroscopic)

Part 3: Strategic Synthesis
Two primary routes exist for accessing this scaffold. The choice depends on the availability of

precursors and the scale of operation.

Method A: Directed Ortho-Metallation (DoM) – High Atom
Economy
This method utilizes the strong directing effect of the C3-fluorine atom to selectively lithiate the

C2 position.

Precursor: 3-Fluoro-5-methylpyridine[1][2]

Reagents: LDA (Lithium diisopropylamide), Hexachloroethane (

) or NCS.
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Mechanism: The acidity of the C2-H is enhanced by the adjacent inductive withdrawal of the

Nitrogen and Fluorine. Lithiation occurs exclusively at C2, followed by electrophilic quench

with a chlorine source.

Method B: Sandmeyer Reaction – Robust Laboratory
Scale
Ideal for batches where the amino-precursor is readily available.

Precursor: 2-Amino-3-fluoro-5-methylpyridine

Reagents:

, HCl, CuCl.

Protocol:

Dissolve amine in concentrated HCl at 0 °C.

Add aqueous

dropwise to form the diazonium salt.

Transfer the diazonium solution into a solution of CuCl in HCl.

Heat to 60 °C to promote nitrogen displacement by chloride.

Synthesis Workflow Diagram

3-Fluoro-5-methylpyridine Lithiated Species
[2-Li-3-F-5-Me-Py]

LDA, THF, -78°C
(DoM)

2-Amino-3-fluoro-5-methylpyridine Diazonium Salt
[Py-N2+ Cl-]

NaNO2, HCl, 0°C

TARGET:
2-Chloro-3-fluoro-
5-methylpyridine

Quench: C2Cl6

CuCl, 60°C
(Sandmeyer)
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Figure 1: Convergent synthesis pathways relying on Directed Ortho-Metallation (Top) and

Sandmeyer functionalization (Bottom).

Part 4: Reactivity & Applications in Drug Discovery
The core value of CAS 34552-15-3 lies in its regioselective reactivity. The C2-chlorine is highly

activated for substitution, while the C3-fluorine remains inert under standard conditions,

preserving the fluorinated motif for the final drug candidate.

Nucleophilic Aromatic Substitution ( )
The C2 position is activated by the ring nitrogen and the inductive effect of the C3-fluorine.

Nucleophiles: Amines (primary/secondary), Alkoxides, Thiols.

Conditions: Mild base (

or DIPEA), polar aprotic solvent (DMF, DMSO, NMP), heat (80–100 °C).

Application: Synthesis of amino-pyridine cores for kinase inhibitors (e.g., KRAS, EGFR).

Suzuki-Miyaura Cross-Coupling
The C2-Cl bond is a competent electrophile for Palladium-catalyzed coupling.

Catalysts:

,

, or XPhos Pd G2.

Partners: Aryl/Heteroaryl boronic acids.

Selectivity: Coupling occurs exclusively at C2; the C3-F bond is stable to Pd(0).

Experimental Protocol: Amination
Objective: Displacement of C2-Cl with a cyclic amine (e.g., Morpholine).
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Setup: In a 20 mL vial, charge 2-Chloro-3-fluoro-5-methylpyridine (1.0 eq, 145 mg, 1.0

mmol).

Solvent: Add anhydrous DMSO (2.0 mL).

Reagents: Add Morpholine (1.2 eq, 105 µL) and DIPEA (2.0 eq, 350 µL).

Reaction: Seal and heat to 90 °C for 4 hours. Monitor by LC-MS (Target mass: 196 [M+H]).

Workup: Dilute with water, extract with EtOAc. The product (2-morpholino-3-fluoro-5-

methylpyridine) is obtained in >85% yield.

Reactivity Logic Diagram
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Figure 2: Divergent functionalization of the core scaffold. The C2-Cl bond serves as the primary

linchpin for diversity.

Part 5: Safety & Handling
Hazards: GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.
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Handling: The compound acts as a lachrymator and skin irritant. Handle only in a fume hood.

Stability: Stable under standard conditions but hygroscopic. Store under Argon/Nitrogen to

prevent hydrolysis to the pyridone over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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